4-fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline
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Description
4-Fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline is a substituted aniline derivative featuring a fluorine atom at the para position, a methyl group at the meta position on the benzene ring, and a thiophen-3-ylmethylamine moiety attached via an N-alkyl linkage.
Properties
Molecular Formula |
C12H12FNS |
|---|---|
Molecular Weight |
221.30 g/mol |
IUPAC Name |
4-fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline |
InChI |
InChI=1S/C12H12FNS/c1-9-6-11(2-3-12(9)13)14-7-10-4-5-15-8-10/h2-6,8,14H,7H2,1H3 |
InChI Key |
FMPLZZAQBJGYLG-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)NCC2=CSC=C2)F |
Origin of Product |
United States |
Preparation Methods
The synthesis of 4-fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 4-fluoro-3-methylaniline and thiophen-3-ylmethanol.
Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as sodium hydride (NaH) or potassium carbonate (K2CO3) to deprotonate the thiophen-3-ylmethanol.
Coupling Reaction: The deprotonated thiophen-3-ylmethanol is then coupled with 4-fluoro-3-methylaniline using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).
Chemical Reactions Analysis
4-Fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield reduced derivatives.
Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles such as amines or thiols under appropriate conditions.
Coupling Reactions: It can participate in coupling reactions with various electrophiles to form new C-C or C-N bonds, leading to the formation of complex molecules.
Scientific Research Applications
4-Fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and in the development of new synthetic methodologies.
Biology: The compound is studied for its potential biological activities, including its interactions with biological macromolecules such as proteins and nucleic acids.
Medicine: Research is conducted to explore its potential as a pharmaceutical intermediate or as a lead compound for the development of new drugs.
Mechanism of Action
The mechanism of action of 4-fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .
Comparison with Similar Compounds
Comparison with Similar Compounds
Halogen-Substituted Analogues
Methyl- and Methoxy-Substituted Analogues
Thiophene-Modified Analogues
Key Research Findings
Electronic Effects: Fluorine at the para position (as in the target compound) enhances metabolic stability and electronegativity, reducing susceptibility to oxidative degradation compared to non-fluorinated analogs like N-(thiophen-3-ylmethyl)aniline . Trifluoromethyl (CF₃) groups (e.g., 2-Fluoro-5-(trifluoromethyl)aniline) drastically lower pKa values of aniline NH₂, affecting solubility and binding in biological systems .
Biological Relevance: Halogenated anilines (e.g., fluoro, bromo) show varied carcinogenic activities. For example, 4′-fluoro-4-dimethylaminoazobenzene is a potent carcinogen, while trifluoromethyl analogs are inactive .
Biological Activity
4-Fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline is an organic compound that belongs to the class of substituted anilines. Its structure includes a fluorine atom, a methyl group, and a thiophene ring connected via a methylene bridge to the nitrogen atom of the aniline moiety. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry.
- Molecular Formula : C12H12FNS
- Molecular Weight : Approximately 221.30 g/mol
The presence of the fluorine atom and the thiophene ring contributes to the compound's unique reactivity and potential applications in various fields, including pharmaceuticals.
Biological Activity Overview
Research indicates that 4-fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline exhibits promising biological activities, particularly in antimicrobial and anticancer domains. The compound's ability to interact with various biological targets—such as enzymes and receptors—suggests its potential for modulating biological pathways.
Key Biological Activities
- Antimicrobial Properties : Preliminary studies have indicated that this compound may possess antimicrobial effects, potentially inhibiting the growth of certain bacteria and fungi.
- Anticancer Potential : Investigations into its anticancer properties reveal that it may affect cancer cell proliferation through specific molecular interactions.
The exact mechanisms through which 4-fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline exerts its biological effects are still under investigation. However, it is hypothesized that:
- The thiophene moiety enhances π-π interactions with biological macromolecules, increasing binding affinity.
- The fluorine atom may influence electronic properties, affecting how the compound interacts with target proteins or enzymes.
Case Studies and Research Findings
Several studies have explored the biological activity of similar compounds and provided insights into the potential applications of 4-fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline:
Synthesis and Applications
The synthesis of 4-fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline typically involves nucleophilic substitution reactions. A common synthetic route includes:
- Starting Materials : Fluorinated aniline derivatives and thiophene-based reagents.
- Reagents : Common reagents include potassium permanganate for oxidation and lithium aluminum hydride for reduction.
- Process : Reaction conditions are optimized in industrial settings using catalysts to enhance yield and efficiency.
Applications of this compound extend beyond medicinal chemistry; it is also being explored for its potential in material science and as a biochemical probe in research settings.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
